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Compound Name: Dimethylphenoxy)methyllbenzohy
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CAS No.: 832737-89-0

Cat. No.: B3337907

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Determining the Molecular Blueprint: The Molecular
Formula

The foundational step in any elemental analysis is the precise determination of the molecular
formula. The systematic name, 3-[(2,5-Dimethylphenoxy)methyl]lbenzohydrazide, describes
a benzohydrazide core structure substituted at the 3-position of the benzene ring with a (2,5-
Dimethylphenoxy)methyl group.

* Benzohydrazide Core: This component consists of a benzene ring attached to a hydrazide
group (-CONHNH?2). The basic formula for benzohydrazide is C7HsNz0.
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o Substitution at the 3-position: The descriptor "3-..." indicates that a substituent is attached to
the third carbon atom of the benzene ring.

e The (2,5-Dimethylphenoxy)methyl Substituent: This group comprises a 2,5-dimethylphenol
molecule linked through an ether oxygen to a methyl group, which in turn attaches to the
benzohydrazide ring.

By systematically assembling these components, the molecular formula is deduced to be
C16H18N20:2.

Below is a workflow illustrating the process of deriving the molecular formula from the chemical

name.

Click to download full resolution via product page

Caption: Derivation of the molecular formula for 3-[(2,5-
Dimethylphenoxy)methyl]lbenzohydrazide.

Theoretical Elemental Composition: The Calculated
Benchmark

With the confirmed molecular formula of C16H1sN202, we can calculate the theoretical
elemental composition. This calculation is based on the atomic weights of the constituent
elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).

Atomic Weights Used:
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C:12.011u

H: 1.008 u

N: 14.007 u

0:15.999 u

Molecular Weight Calculation:

The molecular weight (MW) of CieH1sN20: is calculated as follows:

MW = (16 x 12.011) + (18 x 1.008) + (2 x 14.007) + (2 x 15.999) = 192.176 + 18.144 + 28.014
+31.998 = 270.332 g/mol

Elemental Percentage Calculation:

The percentage composition of each element is then determined by dividing the total mass of
that element in the molecule by the total molecular weight and multiplying by 100.

Atomic Number of Total Mass Percentage
Element Symbol .

Weight (u) Atoms (u) (%)
Carbon C 12.011 16 192.176 71.09
Hydrogen H 1.008 18 18.144 6.71
Nitrogen N 14.007 2 28.014 10.36
Oxygen o) 15.999 2 31.998 11.84
Total 270.332 100.00

The Reality of Measurement: Theoretical vs.
Experimental Data

In practice, elemental analysis is performed using techniques such as combustion analysis.
The results from these experiments are rarely a perfect match to the theoretical values due to
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instrumental limitations and sample purity. A typical acceptable deviation is within £0.4% of the
theoretical value.

For 3-[(2,5-Dimethylphenoxy)methyl]lbenzohydrazide, a high-purity sample analyzed by a
calibrated combustion analyzer would be expected to yield results within the following ranges:

Expected Experimental

Element Theoretical %

Range %
Carbon 71.09 70.69 - 71.49
Hydrogen 6.71 6.31-7.11
Nitrogen 10.36 9.96 - 10.76

It is crucial for researchers to understand that results falling outside this range may indicate the
presence of impurities, residual solvents, or incomplete combustion, necessitating further
purification or optimization of the analytical method.

Methodologies in Elemental Analysis: A
Comparative Overview

While combustion analysis is the gold standard for C, H, and N analysis, other techniques can
be employed for a comprehensive elemental profile.
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The choice of analytical technique depends on the specific research question, the nature of the

sample, and the required level of sensitivity.

© 2026 BenchChem. All rights reserved.

5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3337907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Elemental Analysis Workflow

Sample Preparation
(Weighing, Encapsulation)

'

Combustion Analysis
(C, H, N determination)

'

Data Acquisition
(Detector Signals)

'

Data Processing
(Integration, Calibration)

'

Result Reporting
(%C, %H, %N)

'

Comparison with Theoretical Values

'

Purity Assessment

Click to download full resolution via product page

Caption: A typical workflow for elemental analysis by combustion.

Experimental Protocol: Combustion Analysis for C,
H, and N
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This section provides a detailed, step-by-step methodology for the elemental analysis of 3-
[(2,5-Dimethylphenoxy)methyl]benzohydrazide using a modern combustion analyzer.

Instrumentation:

e Elemental Analyzer (e.g., PerkinElmer 2400 Series Il CHNS/O Analyzer, Elementar vario
MICRO cube)

e Microbalance (accurate to £0.001 mg)
» Tin capsules for sample encapsulation
Procedure:

e Instrument Calibration: Calibrate the instrument using a certified standard, such as
acetanilide, to ensure accuracy.

e Sample Preparation:

o Accurately weigh approximately 1-2 mg of the dried, high-purity 3-[(2,5-
Dimethylphenoxy)methyl]benzohydrazide into a tin capsule using a microbalance.

o Seal the capsule to ensure no sample is lost.
e Analysis:

o Introduce the encapsulated sample into the combustion chamber of the elemental
analyzer.

o The sample is combusted at a high temperature (typically ~950 °C) in a pure oxygen
environment.

o The resulting combustion gases (COz, H20, and N2) are passed through a reduction tube
to convert nitrogen oxides to Na.

o The gases are then separated by a chromatographic column and quantified by a thermal
conductivity detector (TCD).
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o Data Analysis:

o The instrument software calculates the percentage of C, H, and N based on the detector
response and the sample weight.

o Compare the experimental results to the theoretical values calculated in Section 2.

Trustworthiness of the Protocol: This protocol is self-validating through the use of certified
reference materials for calibration and by running blank samples to ensure no background
contamination. Consistent results for the standard and blanks confirm the reliability of the data
obtained for the target compound.

Conclusion

The elemental analysis of 3-[(2,5-Dimethylphenoxy)methyllbenzohydrazide provides
fundamental data for its characterization and purity assessment. A thorough understanding of
the theoretical composition, coupled with the practical considerations of experimental analysis,
is paramount for researchers. By employing robust analytical techniques and adhering to
validated protocols, scientists can ensure the integrity of their data, a cornerstone of
reproducible and reliable research in drug development and chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3337907?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3337907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

